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Compound of Interest

Compound Name: Diethyl Sebacate

Cat. No.: B1670062 Get Quote

An In-depth Overview of the Chemical and Physical Properties, Analytical Methodologies, and

Applications of Diethyl Sebacate

Introduction
Diethyl sebacate (DES) is the diethyl ester of sebacic acid, a dicarboxylic acid. It is a colorless

to pale yellow, oily liquid with a faint, pleasant odor.[1][2] Due to its favorable physicochemical

properties, including low volatility, good thermal stability, and excellent plasticizing capabilities,

diethyl sebacate finds extensive use in various industrial and pharmaceutical applications.[3]

[4] This technical guide provides a detailed overview of the core chemical and physical

properties of diethyl sebacate, standardized experimental protocols for their determination,

and its applications relevant to researchers, scientists, and drug development professionals.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of diethyl sebacate are summarized in

the tables below for easy reference and comparison.

Table 1: General Chemical Properties of Diethyl
Sebacate
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Property Value References

Chemical Name Diethyl decanedioate [5]

Synonyms
Diethyl sebacate, Sebacic acid

diethyl ester, Ethyl sebacate
[5][6][7]

CAS Number 110-40-7 [5][6][7]

Molecular Formula C₁₄H₂₆O₄ [7]

Molecular Weight 258.35 g/mol [5][6]

SMILES
CCOC(=O)CCCCCCCCC(=O)

OCC
[5][6]

InChIKey
ONKUXPIBXRRIDU-

UHFFFAOYSA-N
[5][6][7]

Table 2: Physical Properties of Diethyl Sebacate
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Property Value Conditions References

Appearance
Colorless to pale

yellow, clear oily liquid
Ambient [1][2]

Odor
Faint, pleasant, winey-

fruity
- [1]

Boiling Point 302 - 305 °C 760 mmHg [2][5]

Melting Point 1 - 5 °C - [5][6]

Density 0.960 - 0.965 g/cm³ 25 °C [2][5][6]

Refractive Index 1.435 - 1.438 20 °C [2][6]

Flash Point >110 °C Closed cup [2][6]

Solubility in Water
<0.1 g/L (practically

insoluble)
20 °C [5]

Solubility in Organic

Solvents

Miscible with alcohol,

ether, and other

organic solvents

- [1][5]

Experimental Protocols
This section provides detailed methodologies for the determination of key physical and

chemical properties of diethyl sebacate, based on standardized protocols.

Determination of Purity by Gas Chromatography (GC)
This method is adapted from the United States Pharmacopeia (USP) monograph for diethyl
sebacate and is suitable for determining its purity and assay.[8]

Principle: Gas chromatography separates volatile compounds based on their differential

partitioning between a stationary phase and a mobile gas phase. The purity of diethyl
sebacate is determined by comparing its peak area to that of an internal standard.

Apparatus:
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Gas chromatograph equipped with a flame ionization detector (FID).

Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, coated with a 5% phenyl-

methylpolysiloxane stationary phase).

Data acquisition and processing software.

Reagents:

High-purity helium or nitrogen as the carrier gas.

Diethyl sebacate reference standard.

Internal standard (e.g., methyl heptadecanoate).

Solvent (e.g., n-heptane).

Procedure:

Preparation of Solutions:

Internal Standard Solution: Accurately weigh and dissolve a suitable amount of methyl

heptadecanoate in n-heptane to obtain a solution with a known concentration (e.g., 1

mg/mL).

Standard Solution: Accurately weigh a quantity of diethyl sebacate reference standard

and dissolve it in the Internal Standard Solution to obtain a known concentration (e.g., 1

mg/mL).

Sample Solution: Accurately weigh a quantity of the diethyl sebacate sample and

dissolve it in the Internal Standard Solution to obtain a concentration of approximately 1

mg/mL.

Chromatographic Conditions:

Injector Temperature: 250 °C

Detector Temperature: 300 °C
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Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/minute.

Final hold: Hold at 250 °C for 5 minutes.

Carrier Gas Flow Rate: 1.0 mL/minute.

Injection Volume: 1 µL.

Split Ratio: 50:1.

Analysis:

Inject the Standard Solution and the Sample Solution into the gas chromatograph.

Record the chromatograms and integrate the peak areas for diethyl sebacate and the

internal standard.

Calculation:

Calculate the response factor (RF) for the diethyl sebacate standard relative to the

internal standard.

Calculate the percentage purity of the diethyl sebacate sample using the peak areas and

the response factor.

Determination of Density
This protocol is based on the principles outlined in ASTM D1475.[9]

Principle: The density of a liquid is determined by measuring the mass of a known volume of

the liquid at a specified temperature.

Apparatus:

Pycnometer (specific gravity bottle) of a known certified volume.
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Analytical balance with a precision of at least 0.1 mg.

Thermostatically controlled water bath.

Thermometer.

Procedure:

Clean and dry the pycnometer thoroughly.

Determine and record the mass of the empty pycnometer.

Fill the pycnometer with freshly boiled and cooled distilled water and place it in the water

bath maintained at 25 ± 0.1 °C until it reaches thermal equilibrium.

Adjust the water level to the mark on the pycnometer, ensuring no air bubbles are trapped.

Remove the pycnometer from the bath, wipe it dry, and weigh it.

Empty the pycnometer, dry it completely, and fill it with the diethyl sebacate sample.

Repeat steps 3-5 with the diethyl sebacate sample.

Calculate the density of diethyl sebacate using the masses of the water and the sample,

and the known density of water at 25 °C.

Determination of Refractive Index
This method follows the general principles for determining the refractive index of fats and oils

as described in ISO 6320.[4]

Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to its

speed in the substance. It is measured using a refractometer.

Apparatus:

Abbe refractometer with a temperature-controlled prism.

Calibrated thermometer.
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Constant temperature water bath.

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Set the temperature of the refractometer prisms to 20 ± 0.1 °C by circulating water from the

constant temperature bath.

Apply a few drops of the diethyl sebacate sample to the surface of the lower prism.

Close the prisms and allow the sample to come to the prism temperature.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the intersection of the crosshairs.

Read and record the refractive index.

Clean the prisms thoroughly with a suitable solvent (e.g., ethanol or acetone) and a soft

tissue.

Applications in Drug Development
Diethyl sebacate serves several important functions in the pharmaceutical industry:

Plasticizer: It is used as a plasticizer in the film coating of tablets, beads, and granules to

improve the flexibility and durability of the coating.[10]

Solvent: Due to its good solvency for many active pharmaceutical ingredients (APIs), it can

be used in the formulation of liquid and semi-solid dosage forms.[11]

Penetration Enhancer: In topical and transdermal drug delivery systems, diethyl sebacate
can act as a penetration enhancer, facilitating the transport of drugs across the skin barrier.

[2]

Emollient: In topical formulations, it functions as an emollient, helping to soften and soothe

the skin.[5]
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Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for determining the purity of diethyl
sebacate using gas chromatography.

Sample & Standard Preparation

Gas Chromatography Analysis

Data Analysis Result

Weigh Diethyl
Sebacate Sample

Dissolve Sample in
Internal Standard Solution

Weigh Diethyl
Sebacate Standard

Dissolve Standard in
Internal Standard Solution

Prepare Internal
Standard Solution

Inject Sample
Solution

Inject Standard
Solution

GC Instrument Setup
(Column, Temp Program, etc.) Acquire Chromatograms Integrate Peak Areas

(DES & Internal Standard) Calculate Purity Final Purity Report

Click to download full resolution via product page

Caption: Workflow for Diethyl Sebacate Purity Analysis by Gas Chromatography.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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